Cas no 2228615-54-9 (5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol)

• Product Name: 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol
• CAS No: 2228615-54-9
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• CID: 5849387
• PubChem ID: 165700461
• Update Time: 2025-06-15

5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol
• 2228615-54-9
• EN300-1906978

• Inchi： 1S/C8H8BrFO2/c9-5-1-2-6(7(11)3-5)8(12)4-10/h1-3,8,11-12H,4H2
• InChI Key： SJIJKXDUOCMYDH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C(CF)O

Computed Properties

• Exact Mass: 233.96917g/mol
• Monoisotopic Mass: 233.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol

5-Bromo-2-(2-Fluoro-1-hydroxyethyl)phenol: An Emerging Compound in Pharmaceutical Research

5-Bromo-2-(2-fluoro-1-hydroxyethyl)phenol (CAS No. 2228615-54-9) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, characterized by its bromine and fluorine substituents, as well as a hydroxyl group, offers a promising platform for the development of new therapeutic agents.

The molecular formula of 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol is C₉H₉BrFO₂, and its molecular weight is approximately 237.07 g/mol. The presence of bromine and fluorine atoms imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The hydroxyl group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's solubility and bioavailability.

Recent studies have explored the potential applications of 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol could be a valuable candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol has also shown promise in cancer research. A study conducted at the National Cancer Institute demonstrated that this compound has potent antiproliferative effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential lead compound for further drug development.

The pharmacokinetic profile of 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol has been extensively studied to understand its behavior in biological systems. Research published in the Biochemical Pharmacology journal revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral therapeutic agent.

To further enhance the therapeutic potential of 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol, researchers are exploring various chemical modifications to optimize its pharmacological properties. For instance, substituting different functional groups on the phenolic ring or modifying the side chain can lead to compounds with improved potency and reduced toxicity. These efforts are aimed at developing more effective and safer drugs for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients at various dose levels, with no serious adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 5-bromo-2-(2-fluoro-1-hydroxyethyl)phenol (CAS No. 2228615-54-9) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.